Cas no 951543-01-4 (2,4-difluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

2,4-Difluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide is a fluorinated sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates multiple fluorine atoms and a tetrahydroquinoline core, which may enhance metabolic stability and binding affinity in biological systems. The compound's sulfonamide groups contribute to its potential as a protease or enzyme inhibitor, making it a candidate for drug development targeting specific pathways. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The presence of fluorine atoms may also improve lipophilicity and bioavailability. This compound is suited for exploratory research in therapeutic agent design, particularly in areas requiring selective sulfonamide-based interactions.

2,4-difluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide structure

951543-01-4 structure

Product Name:2,4-difluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

CAS No:951543-01-4

MF:C₂₁H₁₇F₃N₂O₄S₂

MW:482.495893239975

CID:5516173

Update Time:2025-10-05

2,4-difluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, 2,4-difluoro-N-[1-[(4-fluorophenyl)sulfonyl]-1,2,3,4-tetrahydro-7-quinolinyl]-
- 2,4-difluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
- Inchi： 1S/C21H17F3N2O4S2/c22-15-4-8-18(9-5-15)32(29,30)26-11-1-2-14-3-7-17(13-20(14)26)25-31(27,28)21-10-6-16(23)12-19(21)24/h3-10,12-13,25H,1-2,11H2
- InChI Key： BHXPHKUHDYZUKH-UHFFFAOYSA-N
- SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C2=CC=C(F)C=C2)(=O)=O)(=O)=O)=CC=C(F)C=C1F

2,4-difluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2052-0139-2μmol	2,4-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	951543-01-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2052-0139-5μmol	2,4-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	951543-01-4	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F2052-0139-1mg	2,4-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	951543-01-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2052-0139-2mg	2,4-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	951543-01-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2052-0139-3mg	2,4-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	951543-01-4	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F2052-0139-4mg	2,4-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	951543-01-4	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F2052-0139-5mg	2,4-difluoro-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	951543-01-4	90%+	5mg	$69.0	2023-05-17

2,4-difluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2,4-difluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

2,4-Difluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 951543-01-4, known as 2,4-difluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of sulfonamides, which are widely studied for their roles in drug discovery and materials science. The molecule's structure is characterized by the presence of fluorine atoms at specific positions, which significantly influence its chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their ability to act as inhibitors of various enzymes and receptors. The tetrahydroquinoline core of this compound adds further complexity and functionality, making it a promising candidate for exploring new therapeutic targets. Researchers have demonstrated that such compounds can exhibit antimicrobial, anti-inflammatory, and even anticancer activities under specific conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the preparation of the fluorobenzene sulfonyl group and the subsequent coupling reaction with the tetrahydroquinoline derivative. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the final product.

In terms of applications, this compound has shown potential in the development of bioactive agents for treating infectious diseases caused by bacteria and viruses. Its ability to inhibit key enzymes involved in viral replication makes it a valuable lead compound for antiviral drug design. Additionally, its structural versatility allows for further modification to enhance its pharmacokinetic properties, such as improving bioavailability and reducing toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets using molecular docking studies. These simulations provide insights into how the molecule interacts with proteins at the atomic level, guiding further optimization efforts. For instance, studies have shown that the fluorine atoms in this compound play a critical role in stabilizing interactions through both hydrogen bonding and hydrophobic effects.

The environmental impact of synthesizing such compounds is also a growing concern in the scientific community. Efforts are being made to develop more sustainable synthesis pathways that minimize waste and reduce energy consumption. Green chemistry principles are being integrated into the production process to ensure that this compound can be manufactured responsibly without compromising its quality or performance.

In conclusion, 2,4-difluoro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide represents a cutting-edge example of how modern chemical research is pushing the boundaries of molecular design and application. With its unique structure and promising biological activities, this compound holds great potential for advancing both medicinal chemistry and materials science in the coming years.